3-(2,6-dichlorobenzyl)-2-methyl-1-(4H-1,2,4-triazol-4-yl)-4(1H)-pyridinone

• IUPAC Name: 3-[(2,6-dichlorophenyl)methyl]-2-methyl-1-(1,2,4-triazol-4-yl)pyridin-4-one
• InChI: InChI=1S/C15H12Cl2N4O/c1-10-11(7-12-13(16)3-2-4-14(12)17)15(22)5-6-21(10)20-8-18-19-9-20/h2-6,8-9H,7H2,1H3
• InChI Key: NWCXJRVHRHMDJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C=CN1N2C=NN=C2)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C15H12Cl2N4O
• Molecular Weight: 335.2 g/mol

Description

3-(2,6-dichlorobenzyl)-2-methyl-1-(4H-1,2,4-triazol-4-yl)-4(1H)-pyridinone (DCMTP) is an organic compound composed of a benzyl group, a methyl group, a triazole ring, and a pyridinone ring. It has been studied in depth for its potential applications in the fields of biochemistry and physiology. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for DCMTP.

Scientific Research Applications

Solid-Liquid Equilibria and Compound Formation

Research on solid-liquid equilibria and the formation of solid compounds involving similar chemical structures has been conducted. For example, the study by Domańska & Letcher (2000) focused on phase diagrams and the formation of solid addition compounds with various benzene derivatives, highlighting the role of charge-transfer interactions in compound formation (Domańska & Letcher, 2000).

Drug Delivery and Encapsulation

Mattsson et al. (2010) explored the self-assembly of certain ligands with ruthenium building blocks to encapsulate biologically relevant structures, aiming at enhanced cytotoxicities against cancer cells. This study demonstrates the potential of complex molecular architectures for targeted drug delivery (Mattsson et al., 2010).

Synthesis and Screening of Novel Derivatives

The synthesis of novel pyridine and fused pyridine derivatives for potential antimicrobial and antioxidant activities was investigated by Flefel et al. (2018), showcasing the versatility of pyridine-based compounds in synthesizing biologically active molecules (Flefel et al., 2018).

Coordination Compounds for Medical Applications

Workman et al. (2016) synthesized novel chelators based on 1-hydroxy-2(1H)-pyridinone coordinating groups to compete with bacterial siderophores, offering insights into the development of antimicrobial agents (Workman et al., 2016).

Enaminones as Building Blocks

Riyadh (2011) demonstrated the use of enaminones as building blocks for the synthesis of substituted pyrazoles, aiming at antitumor and antimicrobial activities. This study exemplifies the potential for designing compounds with specific biological activities (Riyadh, 2011).